Cas no 2229299-17-4 (3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole)

• Product Name: 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole
• CAS No: 2229299-17-4
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5849535
• PubChem ID: 165720269
• Update Time: 2025-07-14

3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole
• EN300-1730028
• 2229299-17-4

• Inchi： 1S/C7H9NO3/c1-7(4-10-7)5-3-6(9-2)8-11-5/h3H,4H2,1-2H3
• InChI Key： YEKXBLLXJDIVOM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CC(=NO1)OC

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole

Introduction to 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole (CAS No: 2229299-17-4)

3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229299-17-4, belongs to the oxazole class of molecules, which are known for their broad spectrum of biological activities. The presence of both methoxy and methyl oxirane substituents in its structure imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole consists of a five-membered oxygen-containing heterocycle (oxazole) with an additional methoxy group at the 3-position and a methyl oxirane (epoxide) moiety at the 5-position. This arrangement creates a molecule with potential for diverse interactions with biological targets, making it an intriguing subject for synthetic and pharmacological studies. The compound's reactivity is influenced by the electron-withdrawing nature of the oxazole ring and the nucleophilic center of the epoxide group, which can be exploited in various chemical transformations.

In recent years, there has been growing interest in oxazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The methoxy group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the methyl oxirane substituent offers a versatile handle for further functionalization through ring-opening reactions. These features make 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of oxazole-based compounds in addressing neurological disorders, infectious diseases, and inflammatory conditions. For instance, modifications of the oxazole core have shown promise in inhibiting enzymes involved in neurodegenerative processes such as Alzheimer's disease. The structural motif of 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole aligns well with this trend, as its unique configuration may facilitate interactions with specific protein targets relevant to these conditions.

The synthesis of 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the 5-position of the oxazole ring to introduce the methyl oxirane group, followed by functionalization at the 3-position to incorporate the methoxy moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving atom economy.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research laboratories. Preliminary data suggest that it exhibits moderate affinity for certain biological receptors, indicating potential therapeutic applications. Further characterization through high-throughput screening and structure-activity relationship (SAR) studies will be crucial in elucidating its mechanism of action and optimizing its pharmacological properties.

The chemical stability of 3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole is another critical factor that must be addressed during its development. The presence of both an epoxide and an ether linkage necessitates careful handling to prevent degradation under various storage conditions. Researchers are exploring stabilizing agents and controlled environments to ensure long-term viability of this compound for both laboratory research and potential clinical applications.

In conclusion,3-methoxy-5-(2-methyloxiran-2-yl)-1,2-oxazole represents a fascinating molecule with significant untapped potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and drug discovery technologies, position it as a promising candidate for further exploration. As our understanding of its biological activities and chemical properties continues to evolve, this compound is likely to play a pivotal role in the development of novel therapeutic strategies across multiple disease areas.